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CAS No.: 129541-43-1

Cat. No.: B143899
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Introduction
The Butyrate Disk Test is a rapid, qualitative in vitro diagnostic tool used in microbiology for the

presumptive identification of Moraxella catarrhalis. This bacterium is an increasingly recognized

pathogen associated with respiratory tract infections such as otitis media, sinusitis, bronchitis,

and pneumonia.[1][2][3] The test facilitates the differentiation of M. catarrhalis from Neisseria

species, particularly Neisseria gonorrhoeae, with which it can share morphological and some

biochemical characteristics, such as a positive oxidase test and a Gram-negative diplococcus

appearance.[4][5][6] The rapidity of the butyrate disk test, providing results within minutes, is a

significant advantage over conventional methods that may take 24 to 48 hours.[1]

Principle of the Test
The butyrate disk test is designed to detect the activity of the enzyme butyrate esterase.[1][4]

The test employs a paper disk impregnated with a substrate, most commonly bromo-chloro-

indolyl butyrate.[4][5] When a microorganism producing butyrate esterase is applied to the
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moistened disk, the enzyme hydrolyzes the substrate. This enzymatic cleavage releases

indoxyl.[1][4][5] In the presence of oxygen, the liberated indoxyl spontaneously oxidizes to form

indigo, a chromogenic compound that presents as a blue to blue-violet color.[1][4][5] An

alternative substrate, 4-methylumbelliferyl butyrate, can also be used; its hydrolysis yields a

fluorescent compound detectable under ultraviolet (UV) light.[1]

Materials and Reagents
Butyrate disks (impregnated with bromo-chloro-indolyl butyrate)

Sterile wooden applicator sticks or bacteriological loops

Distilled or deionized water

Microscope slides or Petri dishes

Positive Control Strain: Moraxella catarrhalis (e.g., ATCC 25240)

Negative Control Strains: Neisseria gonorrhoeae (e.g., ATCC 43069) or Neisseria

lactamica[1]

Test organism: Fresh (18-72 hour) pure culture of an oxidase-positive, Gram-negative

diplococcus.

Experimental Protocol
Quality Control
Before initiating the test with clinical isolates, it is imperative to perform a quality control check

on each new lot of butyrate disks.

Positive Control: Test a known Moraxella catarrhalis strain. A positive result (blue to blue-

violet color) should be observed within the specified time frame.

Negative Control: Test a known Neisseria gonorrhoeae or Neisseria lactamica strain. A

negative result (no color change) should be observed.

Test Procedure
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Aseptically remove a butyrate disk from its container and place it on a clean, dry microscope

slide or the inside of a Petri dish lid.[1][4]

Add one drop of distilled or deionized water to the disk to moisten it. Avoid oversaturation.[1]

[7]

Using a sterile wooden applicator stick or loop, pick a heavy, visible inoculum of the test

organism from a pure culture.[1]

Smear the inoculum onto the surface of the moistened butyrate disk.[7]

Incubate the slide/dish at ambient room temperature (15-30°C) for up to 5 minutes.[1][5]

Observe the disk for a color change during the incubation period.[7]

Interpretation of Results
Positive Result: The development of a blue to blue-violet color on the disk within 5 minutes

indicates the presence of butyrate esterase activity.[1][5]

Negative Result: The absence of a color change within the 5-minute incubation period

indicates a negative result.[1][5]

Data Presentation
The butyrate disk test is a reliable method for the presumptive identification of Moraxella

catarrhalis. The following table summarizes the performance characteristics of the butyrate

esterase spot test from a study evaluating its efficacy.

Organism Group
Number of Strains
Tested

Butyrate Esterase
Test Results

Performance

Moraxella catarrhalis 47 All positive 100% Sensitivity

Neisseria spp. 89 All negative 100% Specificity

Data from a study by Pérez JL, et al., on a fluorogenic spot method for detecting butyrate

esterase.[8]
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Limitations of the Protocol
The test should be read within the 5-minute window to avoid potential false-positive results.

[1][9]

A sufficient amount of inoculum is crucial; too small an inoculum may lead to false-negative

results.[1][7]

The test should only be performed on oxidase-positive, Gram-negative diplococci with colony

morphology suggestive of M. catarrhalis to ensure accurate presumptive identification.[1]

Some other microorganisms, including certain Moraxella species, Eikenella, Acinetobacter,

staphylococci, and pseudomonads, may also produce butyrate esterase and yield a positive

result.[1]
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Caption: Biochemical pathway of butyrate hydrolysis.

Experimental Workflow of the Butyrate Disk Test
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Caption: Experimental workflow of the butyrate disk test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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